Cas no 60184-76-1 (Benz[a]anthracene-7,12-dione, 11-methyl-)
60184-76-1 structure
Product Name:Benz[a]anthracene-7,12-dione, 11-methyl-
CAS No:60184-76-1
MF:C19H12O2
MW:272.297385215759
CID:498795
PubChem ID:13130520
Update Time:2025-04-19
Benz[a]anthracene-7,12-dione, 11-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracene-7,12-dione, 11-methyl-
- 11-methylbenzo[a]anthracene-7,12-dione
-
- Inchi: 1S/C19H12O2/c1-11-5-4-8-14-16(11)19(21)17-13-7-3-2-6-12(13)9-10-15(17)18(14)20/h2-10H,1H3
- InChI Key: QUGGTIZGUJWIRD-UHFFFAOYSA-N
- SMILES: O=C1C2C(C)=CC=CC=2C(C2C=CC3C=CC=CC=3C=21)=O
Computed Properties
- Exact Mass: 272.08376
- Monoisotopic Mass: 272.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Benz[a]anthracene-7,12-dione, 11-methyl- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
60184-76-1 (Benz[a]anthracene-7,12-dione, 11-methyl-) Related Products
- 1090-13-7(5,12-Napthacenequinone)
- 3029-32-1(6,13-Pentacenequinone)
- 82-05-3(1,9-Benz-10-anthrone)
- 84-65-1(Anthraquinone)
- 84-51-5(2-Ethylanthraquinone)
- 110876-52-3(2-Methyl-1,2'-dinaphthyl ketone)
- 2498-66-0(Benzaanthracene-7,12-dione)
- 10439-39-1(Anthraquinone-D8)
- 90-44-8(Anthrone)
- 84-54-8(2-Methylanthraquinone)
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